2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol

• Molecular Formula: C9H4BrF6NO3
• Molecular Weight: 368.03 g/mol
• IUPAC Name: 2-(3-bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C9H4BrF6NO3/c10-5-1-4(2-6(3-5)17(19)20)7(18,8(11,12)13)9(14,15)16/h1-3,18H
• InChI Key: ZWQIFTDDYZDGFU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])Br)C(C(F)(F)F)(C(F)(F)F)O

Description

2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol is a chemical compound characterized by the presence of bromine, nitro, and hexafluoro groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol typically involves the reaction of 3-bromo-5-nitrobenzene with hexafluoroacetone in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and controlled environments to ensure the desired product yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol involves its interaction with specific molecular targets. The bromine and nitro groups play a crucial role in its reactivity, allowing it to participate in various chemical reactions. The hexafluoro group enhances its stability and reactivity under certain conditions .

Comparison with Similar Compounds

Similar Compounds

• (3-Bromo-5-nitrophenyl)(thiomorpholino)methanone
• (3-Bromo-5-nitrophenyl)(morpholino)methanone
• 2-(3-Bromo-5-nitrophenyl)succinic acid

Uniqueness

2-(3-Bromo-5-nitrophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol is unique due to the presence of the hexafluoro group, which imparts distinct chemical properties such as increased stability and reactivity. This makes it a valuable compound for various applications in scientific research and industry .